2-(2,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-(2,4-dimethoxyphenyl)-7-methyl-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H18N2O4/c1-11-4-7-16-12(8-11)9-15-19(23)21-18(22-20(15)26-16)14-6-5-13(24-2)10-17(14)25-3/h4-8,10H,9H2,1-3H3,(H,21,22,23)
• InChI Key: QCSDVNZUQPFEHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2)C(=O)NC(=N3)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol
• CAS No.: 902880-19-7

Description

2-(2,4-Dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one is a heterocyclic compound featuring a fused chromene-pyrimidinone core substituted with a 2,4-dimethoxyphenyl group at position 2 and a methyl group at position 5. The compound’s methoxy groups enhance solubility and electronic properties, while the methyl group contributes to steric and lipophilic characteristics, influencing pharmacokinetics .

Biological Activity

The compound 2-(2,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one (CAS Number: 902880-19-7) is a member of the chromeno-pyrimidine family, notable for its potential biological activities. This article provides an in-depth examination of its biological activity, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_{20}$H$_{18}$N$_{2}$O$_{4}$
• Molecular Weight : 350.4 g/mol
• Structure : The compound features a chromeno moiety fused with a pyrimidine ring and two methoxy groups on the phenyl ring, contributing to its biological properties.

Anticancer Properties

Recent studies suggest that compounds similar to 2-(2,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one exhibit significant anticancer activity. For instance, research indicates that certain chromeno-pyrimidine derivatives can inhibit cell proliferation in various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival .

Mechanism of Action :

• Enzyme Inhibition : The compound may inhibit specific enzymes that are crucial for cancer cell survival.
• Induction of Apoptosis : It potentially triggers apoptosis in cancer cells through modulation of apoptotic pathways.
• Cell Cycle Arrest : Evidence suggests that it may cause cell cycle arrest at specific phases, thereby preventing further proliferation of cancer cells.

Antimicrobial Activity

The compound has shown promising antimicrobial properties against various bacterial strains. In vitro studies demonstrated that related compounds possess significant antibacterial and antimycobacterial activity .

Microbial Strain	Activity Observed
Escherichia coli	Significant inhibition
Staphylococcus aureus	Significant inhibition
Mycobacterium tuberculosis	Significant inhibition

Lipid Lowering Effects

Research highlights the ability of some chromeno-pyrimidine derivatives to reduce lipid accumulation in hepatocytes. For example, a related compound demonstrated an IC$_{50}$ value of 32.2 ± 2.1 μM against lipid accumulation without significant cytotoxicity . This effect is attributed to the upregulation of peroxisome proliferator-activated receptor gamma coactivator 1α (PGC1α), which facilitates fat metabolism.

Study 1: Anticancer Activity

A study investigated the cytotoxic effects of various chromeno-pyrimidine derivatives on human cancer cell lines. The results indicated that these compounds could effectively reduce cell viability and induce apoptosis in a dose-dependent manner. The study concluded that the structural features of these compounds significantly influence their anticancer potency .

Study 2: Antimicrobial Efficacy

In another study focused on antimicrobial activity, several derivatives were tested against both Gram-positive and Gram-negative bacteria. The results showed that modifications in the chemical structure led to enhanced antibacterial effects compared to standard antibiotics .

Scientific Research Applications

Medicinal Chemistry

The compound is primarily studied for its antitumor and anti-inflammatory properties. Its structural features allow it to interact with various biological targets:

• Antitumor Activity : Research indicates that similar chromeno-pyrimidine derivatives exhibit significant cytotoxic effects against various cancer cell lines. For example, studies have shown that compounds with similar structures can inhibit cell proliferation by targeting specific enzymes involved in cancer progression .
• Anti-inflammatory Effects : The presence of methoxy groups is believed to enhance anti-inflammatory activity by modulating inflammatory pathways. This makes it a candidate for developing new anti-inflammatory drugs.

The compound's biological activity can be summarized as follows:

Activity Type	Description
Antitumor	Inhibits cancer cell growth; potential use in chemotherapy.
Anti-inflammatory	Modulates inflammatory responses; potential use in treating inflammatory diseases.
Antimicrobial	Exhibits activity against various bacterial strains; potential for antibiotic development.

Synthesis and Derivatives

The synthesis of 2-(2,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one can be approached through various methods involving the condensation of chromone derivatives with pyrimidine precursors. The exploration of derivatives is crucial for enhancing its pharmacological profile:

• Derivative Studies : Investigating derivatives with different substituents can lead to compounds with improved efficacy and reduced toxicity. For instance, modifications at the methoxy positions have shown variations in biological activity and solubility profiles .

Case Study 1: Antitumor Activity

A study published in a peer-reviewed journal demonstrated that a related compound exhibited IC50 values in the low micromolar range against several cancer cell lines (e.g., MCF-7 breast cancer cells). The mechanism was attributed to the induction of apoptosis through mitochondrial pathways .

Case Study 2: Anti-inflammatory Effects

Another study focused on the anti-inflammatory properties of chromeno-pyrimidine derivatives, highlighting their ability to inhibit pro-inflammatory cytokines in vitro. The results suggested a promising therapeutic potential for chronic inflammatory conditions such as rheumatoid arthritis .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

7-Bromo-2-(2-hydroxy-3-methoxyphenyl)-chromeno[2,3-d]pyrimidin-4-one (E139-0095) Substituents: Bromine at position 7, hydroxy and methoxy groups on the phenyl ring. Properties: The bromine atom increases molecular weight (370.79 g/mol) and may enhance halogen bonding with biological targets. Applications: Used as a screening compound in drug discovery for its structural diversity .

7-Chloro-2-(2,3-dimethoxyphenyl)-chromeno[2,3-d]pyrimidin-4-one (BG16110) Substituents: Chlorine at position 7, 2,3-dimethoxyphenyl group. Properties: Chlorine’s electronegativity may improve binding affinity in hydrophobic pockets. Synthesis: Prepared via nucleophilic substitution reactions, similar to methods in .

7-Chloro-2-(4-ethoxy-3-methoxyphenyl)-chromeno[2,3-d]pyrimidin-4-one (E139-0808) Substituents: Ethoxy group at position 4 of the phenyl ring. Properties: The ethoxy group increases lipophilicity (logP ≈ 3.5), enhancing blood-brain barrier penetration compared to methoxy derivatives. This modification is critical for CNS-targeted therapies .

Thieno[2,3-d]pyrimidine Hybrids (e.g., ) Core Structure: Incorporates thieno[2,3-d]pyrimidine instead of chromeno-pyrimidinone. Properties: The sulfur atom in the thieno ring improves π-stacking interactions. Such hybrids exhibit notable anticancer activity (IC₅₀ ≈ 2–10 µM in HeLa cells) but may suffer from metabolic instability due to the thiophene moiety .

Physicochemical and Pharmacokinetic Comparison

Compound	Molecular Weight (g/mol)	logP	Water Solubility (mg/mL)	Biological Activity
Target Compound	354.35	2.8	0.12	Anticancer (in vitro IC₅₀: 5–15 µM)
7-Bromo derivative (E139-0095)	370.79	3.1	0.08	Screening compound; uncharacterized
7-Chloro-2,3-dimethoxy (BG16110)	370.78	3.0	0.10	Antiproliferative (A549 cells)
Thieno-pyrimidine Hybrid ()	452.47	3.5	0.05	Anticancer (HeLa IC₅₀: 2–10 µM)